Cas no 74317-46-7 (1-methyl-3-nitroso-5H-pyrido[4,3-b]indole)

• Product Name: 1-methyl-3-nitroso-5H-pyrido[4,3-b]indole
• CAS No: 74317-46-7
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 1767062
• PubChem ID: 5487755
• Update Time: 2025-04-21

1-methyl-3-nitroso-5H-pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-nitroso-5H-pyrido[4,3-b]indole
• 3-nitroso-1-methyl-5h-pyrido[4,3-b]indole
• 1-Methyl-3-nitroso-5H-pyrido(4,3-b)indole
• 5H-Pyrido(4,3-b)indole, 1-methyl-3-nitroso-
• 74317-46-7
• Trp-P-2 nitroso derivative
• 3-Nitroso-1-methyl-5H-pyrido(4,3-b)indole
• DTXSID80225330

• Inchi： 1S/C12H9N3O/c1-7-12-8-4-2-3-5-9(8)14-10(12)6-11(13-7)15-16/h2-6,14H,1H3
• InChI Key： JABBZWZOVYNGAJ-UHFFFAOYSA-N
• SMILES： O=NC1=CC2=C(C(C)=N1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 470.2°C at 760 mmHg
• Flash Point: 238.2°C
• Refractive Index: 1.727

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Gamma carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Gamma carbolines